Cas no 573-13-7 (6-methoxy-2,2-dimethyl-2h-benzo[h]chromene)
573-13-7 structure
Product Name:6-methoxy-2,2-dimethyl-2h-benzo[h]chromene
6-methoxy-2,2-dimethyl-2h-benzo[h]chromene Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-2,2-dimethyl-2h-benzo[h]chromene
- 6-methoxy-2,2-dimethylbenzo[h]chromene
- Lapachenol
- Lapachenole
- AC1L5BOW
- 2H-Naphtho(1,2-b)pyran, 6-methoxy-2,2-dimethyl-
- CHEMBL461774
- DTXSID20205914
- C09950
- Q27107180
- 573-13-7
- CHEBI:6376
- 6-methoxy-2,2-dimethyl-benzo[h]chromene
- CTK5A6658
-
- Inchi: 1S/C16H16O2/c1-16(2)9-8-11-10-14(17-3)12-6-4-5-7-13(12)15(11)18-16/h4-10H,1-3H3
- InChI Key: BFGQXXNDFKWDMA-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=CC=3C(=CC=2C=CC1(C)C)OC
Computed Properties
- Exact Mass: 240.11500
- Monoisotopic Mass: 240.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.106
- Boiling Point: 374.4°C at 760 mmHg
- Flash Point: 152°C
- Refractive Index: 1.592
- PSA: 18.46000
- LogP: 4.03260
6-methoxy-2,2-dimethyl-2h-benzo[h]chromene Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
573-13-7 (6-methoxy-2,2-dimethyl-2h-benzo[h]chromene) Related Products
- 17598-02-6(7-Methoxy-2,2-dimethyl-2H-chromene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent